3-(4-bromopyridin-2-yl)cyclobutan-1-one
Overview
Description
“3-(4-bromopyridin-2-yl)cyclobutan-1-one” is a chemical compound with the molecular formula C9H8BrNO . It is a derivative of cyclobutanone, which is a type of ketone, and pyridine, a basic heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of “3-(4-bromopyridin-2-yl)cyclobutan-1-one” consists of a cyclobutanone ring attached to a 4-bromopyridin-2-yl group . The presence of the bromine atom on the pyridine ring may influence the compound’s reactivity and properties.Chemical Reactions Analysis
While specific chemical reactions involving “3-(4-bromopyridin-2-yl)cyclobutan-1-one” are not detailed in the available literature, cyclobutanones are known to participate in various chemical reactions . These include oxidative ring expansion and Diels-Alder cycloadditions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromopyridin-2-yl)cyclobutan-1-one involves the reaction of 4-bromopyridine with cyclobutanone in the presence of a suitable catalyst.", "Starting Materials": [ "4-bromopyridine", "cyclobutanone", "catalyst" ], "Reaction": [ "Step 1: Dissolve 4-bromopyridine in a suitable solvent such as ethanol or methanol.", "Step 2: Add cyclobutanone to the solution and stir the mixture.", "Step 3: Add a suitable catalyst such as potassium carbonate or sodium hydroxide to the mixture.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Allow the mixture to cool and then filter the solid product.", "Step 6: Wash the solid product with a suitable solvent such as water or ethanol.", "Step 7: Dry the product under vacuum to obtain 3-(4-bromopyridin-2-yl)cyclobutan-1-one." ] } | |
CAS RN |
2648962-22-3 |
Product Name |
3-(4-bromopyridin-2-yl)cyclobutan-1-one |
Molecular Formula |
C9H8BrNO |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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